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Compound of Interest

Compound Name: Fmoc-L-cysteic acid

Cat. No.: B1390344

For immediate reference, treat Fmoc-L-cysteic acid and any contaminated materials as
hazardous chemical waste. Disposal must adhere to local, regional, and national regulations.
This guide provides detailed procedures for the safe handling and disposal of Fmoc-L-cysteic
acid in a laboratory setting, ensuring the safety of researchers and compliance with
environmental standards.

Hazard Identification and Safety Precautions

Fmoc-L-cysteic acid is an amino acid derivative utilized in peptide synthesis.[1] While
comprehensive disposal data is not readily available, the existing safety information
necessitates its handling as a hazardous substance.[2][3]

Key Hazards:

Harmful if swallowed (H302)[3]

Causes skin irritation (H315)[3]

Causes serious eye irritation (H319)[3]

May cause respiratory irritation (H335)[3]

Personal Protective Equipment (PPE) is mandatory when handling Fmoc-L-cysteic acid. This
includes:
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Safety goggles or face shield

Chemically resistant gloves

Lab coat

Use in a well-ventilated area or a chemical fume hood.

Quantitative Safety Data

The following table summarizes the key identifiers and hazard codes for Fmoc-L-cysteic acid.

Parameter Value Reference
CAS Number 751470-47-0 [1112113114]
Molecular Formula C18H17NO7S [1103114]
Molecular Weight 391.4 g/mol [1114]
Hazard Statements H302, H315, H319, H335 [3]

Signal Word Warning [3]

Step-by-Step Disposal Protocol

The primary principle for the disposal of Fmoc-L-cysteic acid is to manage it as regulated
hazardous waste.[5] Do not discharge into drains or the environment.[2]

Disposal of Unused or Expired Solid Fmoc-L-cysteic
Acid

o Step 1: Containerization:
o Keep the chemical in its original, tightly sealed container if possible.

o If repackaging is necessary, use a new, clean, and chemically compatible container that
can be securely sealed.

e Step 2: Labeling:
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o Affix a "Hazardous Waste" label to the container.

o Clearly write the full chemical name: "Fmoc-L-cysteic acid" and the CAS number:
"751470-47-0".

e Step 3: Storage:

o Store the sealed container in a designated hazardous waste accumulation area. This area
should be secure, well-ventilated, and away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[6]

o Step 4: Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for proper disposal.

Disposal of Liquid Waste Containing Fmoc-L-cysteic
Acid

Liquid waste may be generated during peptide synthesis, particularly from deprotection steps
or dissolution in solvents.

o Step 1: Collection:

o Collect all liquid waste containing Fmoc-L-cysteic acid in a dedicated, sealed, and
properly vented hazardous waste container.

o Crucially, do not mix incompatible waste streams. For example, acidic waste from
cleavage steps should not be mixed with basic waste from Fmoc deprotection.

e Step 2: Labeling:
o Label the container with a "Hazardous Waste" tag.

o List all chemical constituents and their approximate concentrations (e.g., "Fmoc-L-cysteic
acid, Piperidine, Dimethylformamide").

e Step 3: Storage and Disposal:
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o Store the container in the designated hazardous waste area and arrange for disposal
through your institution's approved waste management program.

Disposal of Contaminated Labware and PPE

Items such as gloves, pipette tips, weighing paper, and empty containers that have come into
contact with Fmoc-L-cysteic acid are considered contaminated solid waste.

o Step 1: Collection:

o Place all contaminated solid waste into a designated, clearly labeled hazardous waste bag
or container.

o Step 2: Containerization:
o Once the bag is full, seal it and place it inside a larger, rigid hazardous waste container.
o Step 3: Labeling and Disposal:

o Label the outer container with "Hazardous Waste" and a description of the contents (e.g.,
"Contaminated Labware with Fmoc-L-cysteic acid").

o Dispose of the container through your institution's hazardous waste program.

Emergency and Spill Response

In the event of a spill, immediate action is required to ensure safety and prevent environmental
contamination.

o Personal Precautions: Evacuate non-essential personnel. Ensure adequate ventilation and
wear appropriate PPE. Avoid breathing dust or vapors.[2]

o Containment: Prevent the spill from spreading or entering drains.[2]

o Clean-up: For solid spills, carefully sweep or scoop the material into a suitable container for
disposal.[6] For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place
in a sealed container.
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» Decontamination: Clean the spill area thoroughly.

o Disposal: The collected spill material is hazardous waste and must be disposed of following
the procedures outlined above.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to Fmoc-L-cysteic acid.
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Material for Disposal
(Fmoc-L-cysteic acid related)

What is the form of the waste?

olid

Is it unused chemical or

contaminated labware? Liquid

Unused Chemical Contaminated Labware

Unused/Expired Solid Chemical Contaminated Labware/PPE Aqueous/Solvent Waste

o 1. Secure in a labeled, >
Ll . . .y
sealed, compatible container.

2. Affix 'Hazardous Waste' label.
List all chemical components.

3. Store in designated
hazardous waste area.

4. Arrange disposal via EHS
or licensed contractor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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